Cas no 88779-07-1 (1-Naphthalenol, 2-[(5-nitro-2-thiazolyl)azo]-)

1-Naphthalenol, 2-[(5-nitro-2-thiazolyl)azo]- structure
88779-07-1 structure
Product name:1-Naphthalenol, 2-[(5-nitro-2-thiazolyl)azo]-
CAS No:88779-07-1
MF:C13H8N4O3S
MW:300.292620658875
CID:621682
PubChem ID:136235961

1-Naphthalenol, 2-[(5-nitro-2-thiazolyl)azo]- Chemical and Physical Properties

Names and Identifiers

    • 1-Naphthalenol, 2-[(5-nitro-2-thiazolyl)azo]-
    • 2-[(5-nitro-1,3-thiazol-2-yl)hydrazinylidene]naphthalen-1-one
    • 2-[2-(5-Nitro-1,3-thiazol-2-yl)hydrazinylidene]naphthalen-1(2H)-one
    • DTXSID90750163
    • 88779-07-1
    • Inchi: InChI=1S/C13H8N4O3S/c18-12-9-4-2-1-3-8(9)5-6-10(12)15-16-13-14-7-11(21-13)17(19)20/h1-7,18H
    • InChI Key: VRTHRTDYWFPPJA-UHFFFAOYSA-N
    • SMILES: C1=CC=C2C(=C1)C=CC(=C2O)N=NC3=NC=C(S3)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 300.03171130g/mol
  • Monoisotopic Mass: 300.03171130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 417
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 132Ų

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